Methyl 2,6-diaminopyridine-4-carboxylate

• IUPAC Name: methyl 2,6-diaminopyridine-4-carboxylate
• InChI: InChI=1S/C7H9N3O2/c1-12-7(11)4-2-5(8)10-6(9)3-4/h2-3H,1H3,(H4,8,9,10)
• InChI Key: ZTXQOPYHQAOGKZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NC(=C1)N)N
• Molecular Formula: C7H9N3O2
• DSSTOX Substance ID: DTXSID301214590
• Molecular Weight: 167.17 g/mol
• CAS RN: 98547-97-8

Description

Methyl 2,6-diaminopyridine-4-carboxylate (MDAPC) is a chemical compound that has been widely used in scientific research due to its unique properties. It is a heterocyclic compound that contains a pyridine ring with two amine groups and a carboxyl group. MDAPC is a white crystalline solid that is soluble in water and organic solvents. The compound has been used in various applications including catalysis, organic synthesis, and medicinal chemistry.

Mechanism of Action

The mechanism of action of Methyl 2,6-diaminopyridine-4-carboxylate is not fully understood. However, it is believed that the compound acts as a chelating agent for metal ions, which can lead to the formation of stable metal complexes. These metal complexes can then interact with biological targets and modulate their activity.
Biochemical and Physiological Effects:
Methyl 2,6-diaminopyridine-4-carboxylate has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. Methyl 2,6-diaminopyridine-4-carboxylate has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 2,6-diaminopyridine-4-carboxylate has several advantages for use in lab experiments. The compound is readily available and can be synthesized using simple procedures. It is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, Methyl 2,6-diaminopyridine-4-carboxylate has some limitations, including its low solubility in water, which can make it difficult to work with in some applications.

Future Directions

There are several future directions for the use of Methyl 2,6-diaminopyridine-4-carboxylate in scientific research. One area of interest is the development of new metal complexes for use as anticancer agents. Methyl 2,6-diaminopyridine-4-carboxylate can also be used as a building block for the synthesis of new compounds with potential therapeutic applications. Additionally, the compound can be used as a probe to study the interactions between metal ions and biological targets.

Scientific Research Applications

Methyl 2,6-diaminopyridine-4-carboxylate has been extensively used in scientific research as a ligand for metal complexes, as a building block for organic synthesis, and as a precursor for the synthesis of biologically active compounds. The compound has been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A suspension of 11 g (70 mmol) 2,6-diamino-isonicotinic acid in 270 ml methanol was treated at 0° C. for 2 h with gaseous HCl. The mixture was concentrated, the residue was dissolved in water and saturated NaHCO3 was added to pH=8. Exhaustive extraction with ethylacetate, drying of the combined organic phases with MgSO4 and removal of the volatiles yielded 9.3 g (77%) 2,6-diamino-isonicotinic acid methyl ester as yellow solid.